(+)-Guaia-6,9-diene
Overview
Description
(+)-guaia-6,9-diene is a (1xi,4xi,5xi)-guaia-6,9-diene. It is an enantiomer of a (-)-guaia-6,9-diene.
Scientific Research Applications
Semisynthesis and Synthetic Biology : (+)-Guaia-6,9-diene has been used as a starting material in the semisynthetic production of englerin A, a potent transient receptor potential canonical (TRPC) channel agonist. This process involves microbe engineering in Escherichia coli and Saccharomyces cerevisiae using the CRISPR/Cas9 system. The approach combines synthetic biology with chemical synthesis for efficient production of englerin A and its analogues, which are important for therapeutic applications (Siemon et al., 2020).
Identification in Natural Products : (+)-Guaia-6,9-diene has been identified in various natural sources, such as the essential oils of Actinolema macrolema Boiss. and Anthemis scrobicularis. Its presence in these oils and others demonstrates its significance in the study of natural products and their potential applications, including antimicrobial activities (Demirci et al., 2013); (Zaghloul et al., 2014).
Biosynthesis and Metabolic Engineering : The compound has been studied in the context of biosynthesis, where sesquiterpene synthases in various plants and fungi have been characterized for their ability to produce (+)-Guaia-6,9-diene. These studies contribute to our understanding of the biosynthetic pathways of important sesquiterpenes and their potential for synthetic and medicinal chemistry applications (Liu et al., 2016); (Li et al., 2016).
Cytotoxicity and Pharmacological Studies : Some studies have explored the cytotoxic properties of (+)-Guaia-6,9-diene and its derivatives against various cancer cell lines, suggesting potential applications in cancer research and therapy (Jiang et al., 2011).
Chemical Synthesis and Structural Analysis : Research has also been conducted on the chemical synthesis of (+)-Guaia-6,9-diene derivatives and their structural elucidation, contributing to the field of organic chemistry and the development of novel compounds with potential therapeutic applications (Blay et al., 2007).
properties
Product Name |
(+)-Guaia-6,9-diene |
|---|---|
Molecular Formula |
C15H24 |
Molecular Weight |
204.35 g/mol |
IUPAC Name |
(1S,3aR,8aR)-1,4-dimethyl-7-propan-2-yl-1,2,3,3a,6,8a-hexahydroazulene |
InChI |
InChI=1S/C15H24/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5,9-10,12,14-15H,6-8H2,1-4H3/t12-,14-,15-/m0/s1 |
InChI Key |
RCMUGHFHXFHKNW-QEJZJMRPSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@H]2[C@H]1C=C(CC=C2C)C(C)C |
Canonical SMILES |
CC1CCC2C1C=C(CC=C2C)C(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5E,9Z)-3,6,10-trimethyl-8,11-dihydro-7H-cyclodeca[b]furan-4-one](/img/structure/B1252421.png)
![(3S,5R,6S,8R,9R,10R,12R,13R,14R,17S)-4,4,8,10,14-pentamethyl-17-[(2R)-2,6,6-trimethyloxan-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6,12-triol](/img/structure/B1252426.png)
